molecular formula C9H13NO2S B8686058 4-Thiazolecarboxylic acid, 5-propyl-, ethyl ester CAS No. 61323-27-1

4-Thiazolecarboxylic acid, 5-propyl-, ethyl ester

Cat. No.: B8686058
CAS No.: 61323-27-1
M. Wt: 199.27 g/mol
InChI Key: MWHKRSUZUQSRAW-UHFFFAOYSA-N
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Description

4-Thiazolecarboxylic acid, 5-propyl-, ethyl ester is a useful research compound. Its molecular formula is C9H13NO2S and its molecular weight is 199.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

61323-27-1

Molecular Formula

C9H13NO2S

Molecular Weight

199.27 g/mol

IUPAC Name

ethyl 5-propyl-1,3-thiazole-4-carboxylate

InChI

InChI=1S/C9H13NO2S/c1-3-5-7-8(10-6-13-7)9(11)12-4-2/h6H,3-5H2,1-2H3

InChI Key

MWHKRSUZUQSRAW-UHFFFAOYSA-N

Canonical SMILES

CCCC1=C(N=CS1)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2.25 g. (0.02 m) of ethyl isocyanoacetate and 2.08 g. (0.02 m) 0-ethyl thioacetate in 10 ml. absolute ethanol is added dropwise to a suspension of 0.25 g. sodium cyanide in 10 ml. absolute ethanol. After 5 minutes a mild exotherm occurs and the temperature rises to from 22° to 32° C. remaining there for about 1/2 hour. The reaction mixture is then heated at 50° C. for 8 hours at which time the smell of isonitrile is gone. The reaction mixture is then evaporated to dryness in vacuo leaving a dark oil which is extracted several times with hot hexane. The hexane is evaporated affording 2.8 g. (82%) of a tan solid which is the desired 4-ethoxycarbonyl-5-methylthiazole. This solid is recrystallized from ether/hexane affording a pure product with a m.p. 89°-90° C. Following the foregoing procedures employing 0-ethyl thiobutyrate in place of 0-ethyl thioacetate, there is obtained 4-ethoxycarbonyl-5-(n-propyl) thiazole with a boiling point of 85°-87° C. at 0.15 mm of Hg.
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